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Compound of Interest

Compound Name: GSK1360707

Cat. No.: B1672351 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on the stability and storage of

GSK1360707, a triple reuptake inhibitor. Adherence to proper handling and storage protocols is

critical for ensuring the compound's integrity and obtaining reliable experimental results. This

guide offers troubleshooting advice and answers to frequently asked questions to support your

research endeavors.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid GSK1360707?

For long-term storage, it is recommended to store solid GSK1360707 at -20°C. For short-term

storage, refrigeration at 4°C is acceptable. The compound should be stored in a tightly sealed

container to protect it from moisture and light. Always refer to the Certificate of Analysis (CoA)

provided by the supplier for specific recommendations.

Q2: How should I prepare and store stock solutions of GSK1360707?

GSK1360707 is soluble in organic solvents such as dimethyl sulfoxide (DMSO). For creating

stock solutions, use anhydrous DMSO. It is advisable to prepare a high-concentration stock

solution (e.g., 10 mM) and store it in small aliquots at -20°C or -80°C to minimize freeze-thaw

cycles.
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Q3: What is the stability of GSK1360707 in DMSO?

While specific data on the long-term stability of GSK1360707 in DMSO is not readily available,

it is best practice to use freshly prepared solutions for experiments. If storage is necessary,

stock solutions in anhydrous DMSO should be stored at -20°C or -80°C and are generally

stable for up to one month. Avoid repeated freeze-thaw cycles.

Q4: Can I store GSK1360707 in aqueous solutions?

The stability of GSK1360707 in aqueous solutions has not been extensively reported. As a

general precaution, it is recommended to prepare aqueous working solutions fresh on the day

of the experiment from a DMSO stock. The stability of compounds in aqueous buffers can be

pH-dependent and is generally much lower than in organic solvents.

Q5: Is GSK1360707 sensitive to light?

Information regarding the light sensitivity of GSK1360707 is limited. As a precautionary

measure, it is recommended to protect both the solid compound and its solutions from direct

light exposure. Store in amber vials or containers wrapped in aluminum foil.
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Issue Potential Cause Recommended Solution

Inconsistent experimental

results

Compound degradation due to

improper storage.

Ensure the solid compound is

stored at the recommended

temperature and protected

from moisture. For solutions,

use freshly prepared working

solutions or aliquots of stock

solutions that have undergone

minimal freeze-thaw cycles.

Precipitation observed in stock

solution

The solution has been frozen

and thawed multiple times, or

the solvent has absorbed

moisture.

Prepare fresh stock solutions

in anhydrous DMSO. When

thawing a frozen aliquot,

ensure it comes to room

temperature and is vortexed

thoroughly before use.

Reduced potency of the

compound in assays

Degradation of the compound

in working solutions.

Prepare aqueous working

solutions immediately before

use. Minimize the time the

compound spends in aqueous

buffer before being added to

the assay.

Difficulty dissolving the solid

compound

The compound may have

absorbed moisture.

Ensure the compound is

brought to room temperature in

a desiccator before opening to

prevent condensation. Use

anhydrous solvent for

dissolution. Gentle warming

and vortexing may aid in

solubilization.
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Form Solvent/Condition
Storage
Temperature

Stability

Solid N/A -20°C (Long-term)
Refer to Certificate of

Analysis

4°C (Short-term)
Refer to Certificate of

Analysis

Stock Solution Anhydrous DMSO -20°C or -80°C

Up to 1 month

(minimize freeze-

thaw)

Working Solution Aqueous Buffer Room Temperature
Prepare fresh for each

experiment

Experimental Workflow and Decision Making
The following diagrams illustrate recommended workflows for handling and preparing

GSK1360707 for experiments.
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Caption: Recommended workflow for handling and preparing GSK1360707.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1672351?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672351?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inconsistent
Experimental Results

Check Storage Conditions
of Solid Compound

Review Solution
Preparation Protocol

How many freeze-thaw
cycles for stock solution?

Prepare Fresh Stock
Solution

> 3 cycles

Use a Fresh Aliquot

≤ 3 cycles

Was working solution
prepared fresh?

Yes, issue persists

Prepare Fresh Working
Solution Immediately
Before Experiment

No

Click to download full resolution via product page

Caption: Troubleshooting logic for inconsistent experimental results.
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[https://www.benchchem.com/product/b1672351#gsk1360707-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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